Ethyl [2-(benzyloxy)ethoxy]acetate

• CAS No.: 62005-04-3
• Molecular Formula: C13H18O4
• Molecular Weight: 238.28 g/mol
• IUPAC Name: ethyl 2-(2-phenylmethoxyethoxy)acetate
• InChI: InChI=1S/C13H18O4/c1-2-17-13(14)11-16-9-8-15-10-12-6-4-3-5-7-12/h3-7H,2,8-11H2,1H3
• InChI Key: VFNKONPSWSBHQI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COCCOCC1=CC=CC=C1

Description

Ethyl [2-(benzyloxy)ethoxy]acetate is a useful research compound. Its molecular formula is C13H18O4 and its molecular weight is 238.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethylene glycol monobenzyl ether (36 ml, 252 mmol), 60% sodium hydride (11.0 g, 275 mmol) and N,N-dimethylformamide (300 ml) was stirred at room temperature for 1.5 hours. To the resulting suspension was added dropwise a solution of ethyl bromoacetate (34 ml, 302 mmol) in N,N-dimethylformamide (50 ml), followed by stirring at room temperature for another 3 hours. The reaction mixture was poured into a 10% aqueous sodium chloride solution and extracted with ethylacetate, and the extract solution was washed with a 5% aqueous sodium chloride solution and dried over anhydrous magnesium sulfate. The solvent was distilled off under reduced pressure and the resulting residue was purified by a silica gel column chromatography (eluent: ethyl acetate : n-hexane= 9:95) to obtain 18.5 g of ethyl (2-benzyloxyethoxy)acetate as a colorless oil.